Cas no 2137936-69-5 (5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride)

• Product Name: 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride
• CAS No: 2137936-69-5
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• CID: 4640439
• Update Time: 2025-09-25

5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride

• Inchi： 1S/C12H10N2OS.ClH/c13-16(15)11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)16;/h1-8,13-14H;1H
• InChI Key： GBLVGNNGAUFOSJ-UHFFFAOYSA-N
• SMILES： N=S1(C2=CC=CC=C2NC2=CC=CC=C12)=O.Cl

Additional information on 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride

Research Brief on 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride (CAS: 2137936-69-5): Recent Advances and Applications

5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride (CAS: 2137936-69-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and emerging applications in biomedical research.

One of the most notable advancements in the study of 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride is its demonstrated efficacy against multidrug-resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent antibacterial activity by targeting bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA replication. The study further demonstrated that the hydrochloride salt form enhances the compound's solubility and bioavailability, making it a promising candidate for further preclinical development.

In addition to its antimicrobial properties, recent research has uncovered the potential of 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride in oncology. A team of researchers at the University of Cambridge reported in Nature Chemical Biology that this compound acts as a selective inhibitor of certain protein kinases involved in cancer cell proliferation. The study utilized high-throughput screening and molecular docking techniques to elucidate the compound's binding affinity and specificity, paving the way for its use in targeted cancer therapies.

The synthesis and optimization of 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride have also been a focus of recent investigations. A 2024 paper in Organic Letters detailed an improved synthetic route that increases yield and purity while reducing the use of hazardous reagents. This advancement is critical for scaling up production and ensuring the compound's suitability for clinical trials. Furthermore, computational modeling studies have provided insights into the compound's stability and reactivity, aiding in the design of derivatives with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride. Issues such as potential off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's broad-spectrum activity and modular chemical structure make it a valuable tool for both academic research and industrial drug development. Ongoing research is expected to further explore its applications in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders.

In conclusion, 5-imino-10H-5lambda6-phenothiazin-5-one hydrochloride (CAS: 2137936-69-5) represents a promising candidate in the realm of chemical biology and pharmaceutical sciences. Its dual functionality as an antimicrobial and anticancer agent, coupled with recent advancements in synthesis and mechanistic understanding, underscores its potential for future therapeutic use. Continued research and collaboration across disciplines will be essential to fully realize the clinical benefits of this compound.